2-(4-methoxyphenyl)-1-((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone

• IUPAC Name: 1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C22H25NO4S/c1-27-19-11-7-16(8-12-19)13-22(24)23-17-9-10-18(23)15-21(14-17)28(25,26)20-5-3-2-4-6-20/h2-8,11-12,17-18,21H,9-10,13-15H2,1H3
• InChI Key: CPLRMLQTTSOPIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)N2C3CCC2CC(C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H25NO4S
• Molecular Weight: 399.5 g/mol
• CAS No.: 1448057-08-6

Description

2-(4-methoxyphenyl)-1-((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone is a useful research compound. Its molecular formula is C22H25NO4S and its molecular weight is 399.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Applications

Compounds with complex structures involving azabicyclo octane motifs, methoxyphenyl groups, and sulfonyl functionalities often target specific biological pathways or receptors. For instance, compounds with azabicyclo structures have been explored for their potential in addressing neurological disorders, demonstrating activity across various neurotransmitter systems, including muscarinic receptors. Such studies suggest a possible interest in neurological or psychiatric pharmacology for compounds with related structures (Bymaster et al., 1998).

Biokinetics and Metabolism

Research into the metabolism and excretion of chemically complex pharmaceuticals is crucial for understanding their safety and efficacy. For example, studies on compounds like MK-0524, a prostaglandin D2 receptor antagonist, detail the absorption, metabolism, and excretion patterns in humans, highlighting the importance of such research in drug development. This underscores the potential research interest in studying the biokinetics of similarly complex compounds to ensure they are metabolized and excreted safely without harmful accumulation in the body (Karanam et al., 2007).

Toxicological Studies

The study of novel chemical entities often includes evaluating their potential toxic effects. For instance, understanding the toxicology of new compounds is essential for assessing risks and ensuring public health safety. Investigations into the nephrotoxicity of antibiotics and their combinations with other drugs, such as cefazedone and gentamicin, exemplify this area of research. Such studies could be relevant for compounds with similar complexity or intended for similar therapeutic areas, aiming to mitigate adverse effects while maximizing therapeutic benefits (Mondorf Aw, 1979).